Cas no 110043-65-7 (3-Adaada)

• Product Name: 3-Adaada
• CAS No: 110043-65-7
• MF: C₁₂H₂₄N₂O₉
• MW: 340.326964378357
• CID: 201413
• Update Time: 2023-08-02

3-Adaada Chemical and Physical Properties

Names and Identifiers

• a-D-Altropyranoside,3-amino-3-deoxy-a-D-altropyranosyl3-amino-3-deoxy-
• 3-amino-3-deoxyaltropyranosyl-3-amino-3-deoxyaltropyranoside
• 3-Adaada
• 3-amino-3-deoxy-alpha-D-altropyranosyl 3-amino-3-deoxy-alpha-D-altropyranoside
• 3-Amino-3-deoxy-alpha-D-altropyranosyl-3-amino-3-deoxy-alpha-D-altropyranoside
• 3-Amino-3-deoxyhexopyranosyl 3-amino-3-deoxyhexopyranoside

• Inchi： 1S/C12H24N2O9/c13-5-7(17)3(1-15)21-11(9(5)19)23-12-10(20)6(14)8(18)4(2-16)22-12/h3-12,15-20H,1-2,13-14H2/t3-,4-,5-,6-,7-,8-,9+,10+,11-,12-/m1/s1
• InChI Key： ZPEFXARQZVAHGO-RYRYQYGESA-N
• SMILES： O([C@@H]1[C@H]([C@@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@@H]1[C@H]([C@@H]([C@@H]([C@@H](CO)O1)O)N)O

Computed Properties

• Exact Mass: 340.148
• Monoisotopic Mass: 340.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201

Experimental Properties

• Density: 1.65
• Boiling Point: 711.4°Cat760mmHg
• Flash Point: 384.1°C
• Refractive Index: 1.648